![molecular formula C22H24N2OS2 B6174994 rac-2-{[(1,3-benzothiazol-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans CAS No. 2503205-34-1](/img/no-structure.png)
rac-2-{[(1,3-benzothiazol-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as the compound , has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives are diverse and depend on the specific functional groups present in the molecule. The compound could potentially undergo reactions typical of benzothiazoles, sulfanyl groups, and amides .Physical And Chemical Properties Analysis
The compound is a chemical with the molecular weight of 396.6. More specific physical and chemical properties such as melting point, boiling point, solubility, and spectral data would require experimental determination or prediction using computational methods.Mechanism of Action
The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological system in which they are acting. Some benzothiazole derivatives have shown anti-tubercular activity, with their mechanism of action often involving inhibition of specific enzymes or pathways .
Safety and Hazards
As a research chemical, the compound should be handled with appropriate safety precautions to prevent exposure. It is not intended for human or veterinary use.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'rac-2-{[(1,3-benzothiazol-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-[(1,3-benzothiazol-2-yl)methylthio]benzoic acid, which is synthesized from 2-mercaptobenzoic acid and 2-chloromethylbenzothiazole. The second intermediate is (1R,4R)-4-methylcyclohexanamine, which is synthesized from 4-methylcyclohexanone and ammonia. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "2-mercaptobenzoic acid", "2-chloromethylbenzothiazole", "4-methylcyclohexanone", "ammonia", "coupling reagents (e.g. EDC, HOBt, DIPEA)" ], "Reaction": [ "Synthesis of 2-[(1,3-benzothiazol-2-yl)methylthio]benzoic acid:", "- React 2-mercaptobenzoic acid with 2-chloromethylbenzothiazole in the presence of a base (e.g. NaOH) to form the desired intermediate.", "- Purify the intermediate by recrystallization or column chromatography.", "Synthesis of (1R,4R)-4-methylcyclohexanamine:", "- React 4-methylcyclohexanone with ammonia in the presence of a reducing agent (e.g. NaBH4) to form the desired amine intermediate.", "- Purify the intermediate by distillation or column chromatography.", "Coupling of intermediates to form final product:", "- React the two intermediates using standard peptide coupling reagents (e.g. EDC, HOBt, DIPEA) to form the final product.", "- Purify the final product by column chromatography or recrystallization." ] } | |
CAS RN |
2503205-34-1 |
Product Name |
rac-2-{[(1,3-benzothiazol-2-yl)methyl]sulfanyl}-N-[(1r,4r)-4-methylcyclohexyl]benzamide, trans |
Molecular Formula |
C22H24N2OS2 |
Molecular Weight |
396.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
